(3E)-4-(Acetylthio)-α-(2-chlorophenyl)-3-(2-ethoxy-2-oxoethylidene)-1-piperidineacetic Acid Methyl E
(3E)-4-(Acetylthio)-α-(2-chlorophenyl)-3-(2-ethoxy-2-oxoethylidene)-1-piperidineacetic Acid Methyl E
Brand Name:
Vulcanchem
CAS No.:
204204-75-1
VCID:
VC0138785
InChI:
InChI=1S/C20H24ClNO5S/c1-4-27-18(24)11-14-12-22(10-9-17(14)28-13(2)23)19(20(25)26-3)15-7-5-6-8-16(15)21/h5-8,11,17,19H,4,9-10,12H2,1-3H3/b14-11+
SMILES:
CCOC(=O)C=C1CN(CCC1SC(=O)C)C(C2=CC=CC=C2Cl)C(=O)OC
Molecular Formula:
C20H24ClNO5S
Molecular Weight:
425.9 g/mol
(3E)-4-(Acetylthio)-α-(2-chlorophenyl)-3-(2-ethoxy-2-oxoethylidene)-1-piperidineacetic Acid Methyl E
CAS No.: 204204-75-1
Reference Standards
VCID: VC0138785
Molecular Formula: C20H24ClNO5S
Molecular Weight: 425.9 g/mol
| CAS No. | 204204-75-1 |
|---|---|
| Product Name | (3E)-4-(Acetylthio)-α-(2-chlorophenyl)-3-(2-ethoxy-2-oxoethylidene)-1-piperidineacetic Acid Methyl E |
| Molecular Formula | C20H24ClNO5S |
| Molecular Weight | 425.9 g/mol |
| IUPAC Name | methyl 2-[(3E)-4-acetylsulfanyl-3-(2-ethoxy-2-oxoethylidene)piperidin-1-yl]-2-(2-chlorophenyl)acetate |
| Standard InChI | InChI=1S/C20H24ClNO5S/c1-4-27-18(24)11-14-12-22(10-9-17(14)28-13(2)23)19(20(25)26-3)15-7-5-6-8-16(15)21/h5-8,11,17,19H,4,9-10,12H2,1-3H3/b14-11+ |
| Standard InChIKey | ANXXRJDFMOQMLB-SDNWHVSQSA-N |
| Isomeric SMILES | CCOC(=O)/C=C/1\CN(CCC1SC(=O)C)C(C2=CC=CC=C2Cl)C(=O)OC |
| SMILES | CCOC(=O)C=C1CN(CCC1SC(=O)C)C(C2=CC=CC=C2Cl)C(=O)OC |
| Canonical SMILES | CCOC(=O)C=C1CN(CCC1SC(=O)C)C(C2=CC=CC=C2Cl)C(=O)OC |
| PubChem Compound | 15462957 |
| Last Modified | Nov 11 2021 |
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